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Compound of Interest

Compound Name: Al 3-23445

Cat. No.: B1664462

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive analysis of the historical insecticide designated
as Al 3-23445. The information presented is based on foundational research conducted in the
mid-20th century, offering insights into its chemical nature, insecticidal efficacy, and the
experimental protocols used for its evaluation.

Chemical Identity and Properties

Al 3-23445 is chemically identified as O,0O-diethyl S-(ethoxycarbonyl)methyl phosphorothioate.
It belongs to the organophosphate class of compounds, a group of chemicals known for their
insecticidal properties, which primarily act through the inhibition of acetylcholinesterase.

Table 1: Chemical and Physical Properties of Al 3-23445

Property Value

] 0,0-diethyl S-(ethoxycarbonyl)methyl
Chemical Name

phosphorothioate

CAS Number 5823-25-6
Molecular Formula C8H1705PS
Molecular Weight 256.26 g/mol
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Insecticidal Activity: Systemic Efficacy Against
Bloodsucking Ectoparasites

The primary research documenting the insecticidal properties of Al 3-23445 was published in
the Journal of Economic Entomology in 1958. The study, conducted by Flynn and Eden,
investigated the systemic action of several compounds, including Al 3-23445, when
administered orally to rabbits for the control of the stable fly, Stomoxys calcitrans.

The compound demonstrated significant systemic insecticidal activity, rendering the blood of
treated rabbits toxic to feeding stable flies. The efficacy of the treatment was dependent on the
dosage administered.

Table 2: Systemic Insecticidal Efficacy of Al 3-23445 Against Stomoxys calcitrans

Average 24-Hour Mortality Duration of >90% Mortality

Dosage (mglkg) (%) (Days)

o5 100 7

12.5 99 3

6.25 o1 !
Host Toxicity

The 1958 study also provided preliminary data on the toxicity of Al 3-23445 to the rabbit hosts.
It is important to note that these are historical findings and would not meet modern safety
assessment standards.

Table 3: Acute Oral Toxicity of Al 3-23445 in Rabbits

Dosage (mg/kg) Number of Rabbits Observations
50 1 Died within 24 hours
25 2 No apparent ill effects
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Experimental Protocols

The following methodologies were employed in the key 1958 study to evaluate the systemic
insecticidal activity of Al 3-23445.

Animal Husbandry and Dosing

e Test Animals: Domestic rabbits were used as the host animals.

e Housing: Rabbits were housed in individual cages that allowed for the separation of feces
and urine and prevented the animals from accessing them.

o Diet: A standard laboratory diet was provided to the animals.

o Compound Administration: Al 3-23445 was administered orally to the rabbits in gelatin
capsules.

Insect Rearing and Exposure

o Test Insect: The stable fly, Stomoxys calcitrans, was used to assess insecticidal activity.
e Rearing: Stable flies were reared in a laboratory colony.

» Exposure Method: A specified number of adult stable flies were placed in a cage with one
side made of cloth mesh. This cage was then placed on a shaven area of the treated rabbit's
side, allowing the flies to feed on the rabbit's blood through the mesh.

o Mortality Assessment: After a 24-hour feeding period, the flies were removed, and mortality
counts were conducted. The flies were provided with a sugar-water solution during the post-
feeding observation period.

Mechanism of Action (Inferred)

While the 1958 study did not explicitly investigate the biochemical mechanism of action, as an
organophosphate, Al 3-23445 is presumed to act as a cholinesterase inhibitor. This mode of
action involves the phosphorylation of the acetylcholinesterase (AChE) enzyme, leading to its
inactivation. The accumulation of the neurotransmitter acetylcholine at the synapse results in
hyperexcitation of the insect's nervous system, leading to paralysis and death.
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Visualizations
Experimental Workflow

The following diagram illustrates the workflow of the pivotal 1958 experiment.
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Stable Flies Al 3-23445 ,
(Stomoxys calcitrans) (in gelatin capsule) Rabbitkiast

Experimental Procedure

Oral Administration

Fly Feeding on Rabbit

Data Collection

24-Hour Fly Mortality Count Rabbit Toxicity Observation

Click to download full resolution via product page

Experimental workflow for testing Al 3-23445.

Inferred Mechanism of Action: Cholinesterase Inhibition

This diagram depicts the generally accepted mechanism of action for organophosphate
insecticides like Al 3-23445.
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Inferred mechanism of cholinesterase inhibition.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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